6-Tert-butyl-3-[(5-chloro-2-methylphenyl)amino]-1,2,4-triazin-5-ol

• Molecular Formula: C14H17ClN4O
• Molecular Weight: 292.76 g/mol
• IUPAC Name: 6-tert-butyl-3-(5-chloro-2-methylanilino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C14H17ClN4O/c1-8-5-6-9(15)7-10(8)16-13-17-12(20)11(18-19-13)14(2,3)4/h5-7H,1-4H3,(H2,16,17,19,20)
• InChI Key: HYKCAIYOOKUMPA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC2=NN=C(C(=O)N2)C(C)(C)C

Description

6-Tert-butyl-3-[(5-chloro-2-methylphenyl)amino]-1,2,4-triazin-5-ol is a chemical compound with a complex structure that includes a triazine ring, a tert-butyl group, and a chloro-substituted phenyl group

Preparation Methods

The synthesis of 6-Tert-butyl-3-[(5-chloro-2-methylphenyl)amino]-1,2,4-triazin-5-ol typically involves multiple steps, including the formation of the triazine ring and the introduction of the tert-butyl and chloro-substituted phenyl groups. Specific synthetic routes and reaction conditions can vary, but common methods include:

Formation of the Triazine Ring: This step often involves the cyclization of appropriate precursors under controlled conditions.

Introduction of the Tert-butyl Group: This can be achieved through alkylation reactions using tert-butyl halides.

Attachment of the Chloro-substituted Phenyl Group: This step may involve nucleophilic substitution reactions using chloro-substituted anilines.

Industrial production methods may involve optimization of these steps to increase yield and purity, often using catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

6-Tert-butyl-3-[(5-chloro-2-methylphenyl)amino]-1,2,4-triazin-5-ol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert certain functional groups within the compound to their reduced forms.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce new functional groups or replace existing ones.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

6-Tert-butyl-3-[(5-chloro-2-methylphenyl)amino]-1,2,4-triazin-5-ol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules.

Industry: Used in the production of materials with specific chemical properties, such as UV absorbers and stabilizers.

Mechanism of Action

The mechanism of action of 6-Tert-butyl-3-[(5-chloro-2-methylphenyl)amino]-1,2,4-triazin-5-ol involves its interaction with molecular targets and pathways within biological systems. The compound may bind to specific receptors or enzymes, altering their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

6-Tert-butyl-3-[(5-chloro-2-methylphenyl)amino]-1,2,4-triazin-5-ol can be compared with similar compounds such as:

2-tert-Butyl-6-(5-chloro-2H-benzotriazol-2-yl)-4-methylphenol: A benzotriazole-based UV absorber used in industrial applications.

2-(2-Hydroxy-3-tert-butyl-5-methylphenyl)-5-chloro-2H-benzotriazole: Another UV absorber with similar structural features.